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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane

CAS No.: 71617-17-9

Cat. No.: B12650064

Get Quote

Part 1: Chemical Logic & Mechanism
1,1-Bis(allyloxy)octane is a hydrophobic, acyclic acetal derived from octanal and allyl alcohol.

In controlled release applications, it serves two distinct functions depending on the formulation

strategy:

Pro-fragrance/Pro-volatile: As a small molecule, it releases octanal (a citrus/fatty fragrance)

upon acid hydrolysis.

Sacrificial Crosslinker: In polymer networks, the terminal allyl groups are polymerized into

the backbone. The central acetal linkage remains intact at neutral pH but hydrolyzes in acidic

environments (pH < 6.0), triggering network disassembly and payload release.

The Safety Distinction (Critical for Pharma)
A common misconception is that degrading allyl-based crosslinkers releases toxic allyl alcohol.

Small Molecule Hydrolysis: Releases Octanal + Allyl Alcohol (Toxic). Suitable only for non-

biological applications (e.g., coatings).
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Polymerized Network Hydrolysis: The allyl groups are consumed during polymerization

(converted to saturated thioethers or alkyl chains). Hydrolysis releases Octanal + Polymer-

bound Hydroxyl groups. Suitable for drug delivery.[1][2]

Mechanism of Action
The acetal linkage is stable at physiological pH (7.4) but undergoes proton-catalyzed hydrolysis

in acidic microenvironments (e.g., tumor extracellular space, endosomes, or inflamed tissue).
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Caption: Acid-catalyzed hydrolysis pathway of the polymerized 1,1-bis(allyloxy)octane
crosslinker. Note that the "Allyl" groups are part of the polymer chain (R) in this state.

Part 2: Synthesis Protocol (The Crosslinker)
Objective: Synthesize high-purity 1,1-bis(allyloxy)octane free of hemiacetals.

Materials
Octanal (99%)

Allyl Alcohol (Anhydrous, >99%)

p-Toluenesulfonic acid (p-TSA) (Catalyst)

Cyclohexane or Benzene (Azeotropic solvent)

Sodium Bicarbonate (Neutralization)

Step-by-Step Procedure
Stoichiometry: In a round-bottom flask equipped with a magnetic stir bar, combine Octanal

(1.0 eq) and Allyl Alcohol (2.5 eq). The excess alcohol drives the equilibrium toward the

acetal.
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Solvent & Catalyst: Add Cyclohexane (approx. 2 mL per mmol of aldehyde) and p-TSA (0.5

mol%).

Dehydration: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux

(approx. 81°C for cyclohexane).

Monitoring: Reflux until the theoretical amount of water has separated in the trap (typically 3–

5 hours).

Neutralization: Cool to room temperature. Add solid Sodium Bicarbonate (2 eq relative to p-

TSA) and stir for 30 minutes to quench the acid. Crucial: Failure to neutralize completely will

cause the acetal to revert during distillation.

Purification: Filter off the solids. Remove solvent under reduced pressure.[3]

Distillation: Perform fractional vacuum distillation. 1,1-bis(allyloxy)octane is a high-boiling

oil. Collect the fraction matching the boiling point (approx. 110–120°C at 10 mmHg, verify

with literature).

Storage: Store over activated molecular sieves (3Å) containing 1% triethylamine to prevent

autohydrolysis.

Part 3: Nanogel Fabrication (Thiol-Ene
Photopolymerization)
Rationale: Allyl groups react sluggishly with acrylates in radical polymerization. A Thiol-Ene

step-growth mechanism is superior for this crosslinker, yielding homogenous networks with

high conversion rates.

Formulation Components
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Component Role Specific Choice

Monomer A Hydrophilic Backbone 4-Arm PEG-Thiol (Mn 2000)

Monomer B Acid-Labile Crosslinker 1,1-Bis(allyloxy)octane

Photoinitiator Radical Source
LAP (Lithium phenyl-2,4,6-

trimethylbenzoylphosphinate)

Payload Model Drug
Doxorubicin (Hydrophobic) or

FITC-Dextran

Experimental Workflow
Stoichiometry Calculation: Calculate molar equivalents to ensure a 1:1 ratio of Thiol groups

to Allyl groups.

Note: Since the crosslinker is hydrophobic and PEG-Thiol is hydrophilic, a cosolvent or

surfactant is required.

Emulsion Preparation (O/W):

Oil Phase: Dissolve 1,1-Bis(allyloxy)octane and the hydrophobic drug (e.g., Doxorubicin)

in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate.

Aqueous Phase: Dissolve 4-Arm PEG-Thiol and LAP (0.5 wt%) in PBS (pH 7.4).

Miniemulsification:

Mix phases under high-shear stirring.

Sonicate (Probe sonicator, 40% amplitude) for 2 minutes on ice to create a stable

miniemulsion (droplet size ~100–200 nm).

Crosslinking (Photopolymerization):

Irradiate the emulsion with UV light (365 nm, 10 mW/cm²) for 10 minutes.
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Mechanism:[2][3][4][5][6][7][8] Thiyl radicals attack the allyl double bonds, forming stable

thioether linkages and locking the acetal into the network core.

Purification:

Evaporate the organic solvent (DCM).

Dialyze against PBS (pH 7.4) using a 10 kDa MWCO membrane for 24 hours to remove

unreacted molecules.
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Caption: Fabrication of pH-responsive nanogels via Thiol-Ene miniemulsion polymerization.
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Part 4: Degradation & Release Protocols
Protocol A: Hydrolysis Kinetics (NMR)
Purpose: Determine the half-life (

) of the crosslinker at different pH levels.

Dissolve 10 mg of 1,1-Bis(allyloxy)octane in 0.6 mL of deuterated acetonitrile (

).

Add 0.2 mL of deuterated buffer (

adjusted with

to pH 5.0 and pH 7.4).

Data Acquisition: Acquire

-NMR spectra every 5 minutes for 2 hours.

Analysis: Monitor the disappearance of the acetal proton (triplet at ~4.5–5.0 ppm) and the

appearance of the aldehyde proton (triplet at ~9.7 ppm).

Plot:

vs. time. The slope is

.

Protocol B: In Vitro Drug Release
Setup: Aliquot purified drug-loaded nanogels (1 mg/mL) into dialysis buttons (3.5 kDa

MWCO).

Incubation: Submerge buttons in release media:

Condition A: PBS (pH 7.[2]4) – Simulates blood stream.

Condition B: Acetate Buffer (pH 5.0) – Simulates endosome.
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Sampling: At defined time points (0.5, 1, 2, 4, 8, 24 h), remove the external buffer and

replace with fresh media.

Quantification: Measure drug concentration in the buffer using Fluorescence Spectroscopy

(for Dox/FITC) or HPLC.

Expectation: <10% release at pH 7.4 over 24h; >80% release at pH 5.0 within 4–6 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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